(2E)-N-cyclopentyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide

• IUPAC Name: (E)-N-cyclopentyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C17H23NO4/c1-20-14-10-12(11-15(21-2)17(14)22-3)8-9-16(19)18-13-6-4-5-7-13/h8-11,13H,4-7H2,1-3H3,(H,18,19)/b9-8+
• InChI Key: VVLZAHNQDHUKPT-CMDGGOBGSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)NC2CCCC2
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)NC2CCCC2
• Molecular Formula: C17H23NO4
• Molecular Weight: 305.4 g/mol

Description

(2E)-N-cyclopentyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide is an organic compound that belongs to the class of enamides Enamides are characterized by the presence of an amide group conjugated to a double bond This compound features a cyclopentyl group attached to the nitrogen atom and a trimethoxyphenyl group attached to the double bond

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-N-cyclopentyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide typically involves the following steps:

Formation of the Enamide Backbone: The starting materials include 3,4,5-trimethoxybenzaldehyde and cyclopentylamine. The aldehyde undergoes a condensation reaction with the amine to form an imine intermediate.

Reduction and Cyclization: The imine intermediate is then reduced to form the corresponding amine, which undergoes cyclization to form the enamide structure.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of (2E)-N-cyclopentyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide may involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for efficiency, yield, and cost-effectiveness. Industrial methods may also include the use of automated reactors and continuous flow systems to enhance production rates.

Chemical Reactions Analysis

Types of Reactions

(2E)-N-cyclopentyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the double bond or other functional groups to their reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation are commonly used.

Substitution: Reagents such as halogens, alkylating agents, and nucleophiles are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example:

Oxidation: Oxidized derivatives such as carboxylic acids or ketones.

Reduction: Reduced forms such as alkanes or amines.

Substitution: Substituted derivatives with different functional groups.

Scientific Research Applications

(2E)-N-cyclopentyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, including drug development and pharmacological studies.

Industry: Utilized in the development of new materials, catalysts, and other industrial applications.

Mechanism of Action

The mechanism of action of (2E)-N-cyclopentyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes, receptors, or other proteins, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific biological or chemical context in which the compound is studied.

Comparison with Similar Compounds

Similar Compounds

(2E)-N-cyclopentyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide: shares structural similarities with other enamides and compounds containing cyclopentyl and trimethoxyphenyl groups.

(2E)-N-cyclopentyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide: can be compared to other compounds with similar functional groups, such as N-cyclopentylamides and trimethoxyphenyl derivatives.

Uniqueness

• The unique combination of the cyclopentyl group and the trimethoxyphenyl group in (2E)-N-cyclopentyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide contributes to its distinct chemical and biological properties.
• The presence of the enamide structure allows for specific reactivity and interactions that may not be observed in other similar compounds.